Cas no 1903198-50-4 (3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine
• CAS No: 1903198-50-4
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 6036163
• PubChem ID: 92066361
• Update Time: 2025-05-19

3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine
• F6360-9373
• AKOS025331687
• 1903198-50-4
• 3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yl]oxy}pyridine
• (4-methyl-1,2,3-thiadiazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• (4-methylthiadiazol-5-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone

• Inchi： 1S/C12H12N4O2S/c1-8-11(19-15-14-8)12(17)16-6-10(7-16)18-9-3-2-4-13-5-9/h2-5,10H,6-7H2,1H3
• InChI Key： QRAMWLWUSQMXLF-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CC(C1)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 276.06809681g/mol
• Monoisotopic Mass: 276.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine

Introduction to 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine (CAS No. 1903198-50-4)

3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine (CAS No. 1903198-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and incorporates a thiadiazole moiety, which is known for its biological activity and pharmacological properties.

The pyridine ring in 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine provides a rigid and planar structure, which can enhance the compound's binding affinity to various biological targets. The thiadiazole moiety, on the other hand, contributes to the compound's stability and reactivity, making it a valuable scaffold for drug design. The presence of a methyl group on the thiadiazole ring further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine has shown promise in cancer research. A research team from the University of California reported that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The study also revealed that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The structural versatility of 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine has also been explored in the context of drug delivery systems. Researchers at Harvard University developed a nanoparticle-based delivery system that encapsulates this compound, enhancing its bioavailability and reducing systemic toxicity. The nanoparticles were designed to release the compound in a controlled manner at the target site, thereby optimizing therapeutic efficacy.

From a synthetic perspective, 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of an azetidine derivative followed by coupling with a thiadiazole carboxylic acid chloride. The final step involves the introduction of the pyridine moiety through an etherification reaction. This synthetic route allows for the preparation of gram quantities of the compound with high purity and yield.

The physicochemical properties of 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational flexibility of the compound. For example, NMR spectroscopy has revealed that the pyridine ring adopts a nearly planar conformation, while the thiadiazole moiety exhibits some degree of rotational freedom around the C-N bond.

In terms of safety and toxicity profiles, preliminary studies suggest that 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine is well-tolerated at therapeutic doses. However, further investigations are needed to fully evaluate its long-term safety and potential side effects. Preclinical studies in animal models have shown promising results in terms of efficacy and safety, paving the way for future clinical trials.

Overall, 3-{1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)azetidin-3-yloxy}pyridine represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable biological activity make it an attractive candidate for further development and optimization. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.